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Compound of Interest

Compound Name: 2-Nitro-1-naphthol

Cat. No.: B145949 Get Quote

Essential Safety and Handling Guide for 2-Nitro-1-
naphthol
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 2-Nitro-1-naphthol (CAS No: 607-24-9). The following procedures

are designed for researchers, scientists, and drug development professionals to ensure safe

laboratory operations.

Hazard Identification and Classification
2-Nitro-1-naphthol is classified as a hazardous substance.[1] The primary hazards associated

with this chemical are:

Skin Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[1][2]

The signal word for this chemical is "Warning".[2]

Physicochemical and Safety Data
The following table summarizes key quantitative data for 2-Nitro-1-naphthol.
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Property Value

Molecular Formula C₁₀H₇NO₃

Molecular Weight 189.17 g/mol

Melting Point 123-128 °C

Boiling Point 336.7 °C at 760 mmHg

Flash Point 149.9 °C

Density 1.4 g/cm³

Storage Class Code 11 (Combustible Solids)

Sources:[2][3][4]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to minimize exposure risk.

Engineering Controls: Always handle 2-Nitro-1-naphthol within a certified chemical fume

hood to ensure adequate ventilation.[5][6] An eyewash station and a safety shower must be

readily accessible.[5][6]

Eye and Face Protection: Wear chemical safety goggles or a face shield as described by

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[6][7]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat or apron are required

to prevent skin contact.[5][8] Inspect gloves for integrity before each use.[5]

Respiratory Protection: When handling the solid powder or if dust generation is likely, a

NIOSH/MSHA-approved N95 dust mask or a P2 filter respirator is required.[5]

Operational Plan: Step-by-Step Handling
Procedures
Follow these procedures to ensure safe handling from preparation to decontamination.
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Preparation and Engineering Controls

Verify that the chemical fume hood is functioning correctly.

Ensure the work area is clear of incompatible materials.

Confirm the location and accessibility of the nearest eyewash station and safety shower.[5]

[6]

Weighing and Transferring

Perform all weighing and transferring of solid 2-Nitro-1-naphthol inside the fume hood to

contain any dust.[5]

Handle the material carefully with a spatula to minimize the formation of airborne dust.[5]

Use non-sparking tools to prevent ignition from electrostatic discharge.[2]

Dissolving and Solution Handling

When dissolving, add the solvent to the solid slowly to prevent splashing.[5]

Keep containers covered or sealed during dissolution to minimize vapor exposure.[5]

Post-Handling and Decontamination

Thoroughly clean all equipment and the work area after use.

Wash hands, forearms, and face thoroughly with soap and water after handling is

complete, even if gloves were worn.[1][2]

Contaminated clothing should be removed and washed before reuse.[1][2]

Storage and Disposal Plan
Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthol_d7.pdf
https://www.southwest.tn.edu/ehs/msds/1-10/2-Naphthol.pdf
https://www.benchchem.com/product/b145949?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthol_d7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthol_d7.pdf
https://www.echemi.com/produce/pr25030432397-2-nitro-1-naphthol.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthol_d7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthol_d7.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2NITROSO1NAPHTHOL-CASNO-132-53-05034-EN.aspx
https://www.echemi.com/produce/pr25030432397-2-nitro-1-naphthol.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-2NITROSO1NAPHTHOL-CASNO-132-53-05034-EN.aspx
https://www.echemi.com/produce/pr25030432397-2-nitro-1-naphthol.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-2NITROSO1NAPHTHOL-CASNO-132-53-05034-EN.aspx
https://www.echemi.com/produce/pr25030432397-2-nitro-1-naphthol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The designated storage area should be locked to restrict access.[1][2]

Keep away from direct sunlight, heat, and incompatible materials such as strong oxidizing

agents, acids, and bases.[1][9]

For long-term stability, storage at 4°C under a nitrogen atmosphere is recommended.[3]

Disposal

Dispose of waste material and empty containers at an authorized hazardous waste treatment

and disposal facility.[1][2]

Do not allow the chemical to be released into the environment.[1][10]

All disposal practices must be in accordance with applicable federal, state, and local

regulations.[2][9]

Emergency Procedures: First Aid
Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing.[2] If you feel unwell, call a poison center or doctor.[2]

Skin Contact: If on skin, wash with plenty of soap and water.[1][2] If skin irritation occurs,

seek medical advice.[2] Take off contaminated clothing and wash it before reuse.[2]

Eye Contact: If in eyes, rinse cautiously with water for several minutes.[1][2] Remove contact

lenses if present and easy to do, and continue rinsing.[1][2]

Ingestion: If swallowed, rinse mouth and call a poison center or doctor if you feel unwell.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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